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Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 8-
Bromooctanoic acid, a halogenated fatty acid derivative. The information presented herein is

intended for use by professionals in research, scientific, and drug development fields, offering

detailed data on its melting point and solubility, along with standardized experimental

methodologies.

Core Physical Properties
8-Bromooctanoic acid (CAS No: 17696-11-6) is an eight-carbon chain fatty acid with a

bromine atom substituted at the terminal (omega-8) position.[1] This structural feature imparts

unique chemical reactivity and physical characteristics.[2] It typically appears as a white to off-

white or cream-colored crystalline powder.[2][3][4][5]

Quantitative Data Summary
The following tables summarize the reported quantitative data for the melting point and

solubility of 8-Bromooctanoic acid.

Table 1: Melting Point of 8-Bromooctanoic Acid
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Melting Point Range (°C) Reference

35 - 37 [3][5][6][7][8]

36 - 41 [4][9]

33.0 - 42.0 [10]

Table 2: Solubility Profile of 8-Bromooctanoic Acid

Solvent Solubility Reference

Water
Slightly Soluble / Sparingly

Soluble
[1][3][4][5][6][10]

Organic Solvents (General) Soluble [1][2]

Chloroform Slightly Soluble [3][5]

Methanol Slightly Soluble [3][5]

Experimental Protocols
The following sections detail generalized, standard laboratory protocols for determining the

physical properties of carboxylic acids like 8-Bromooctanoic acid.

3.1. Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity and is typically reported as

a range.[11][12] A sharp, narrow melting range (e.g., 0.5-1.0°C) is characteristic of a pure

compound, whereas impurities tend to depress the melting point and broaden the range.[11]

[13]

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

Sample Preparation: A small amount of the crystalline 8-Bromooctanoic acid is finely

crushed into a powder. The open end of a capillary tube (sealed at one end) is pressed into

the powder to pack a small sample (2-3 mm in height) into the bottom of the tube.[12][13]
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Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.[11][12]

Rapid Determination (Optional): A preliminary, rapid heating run (5-10°C per minute) can be

performed to quickly find the approximate melting range.[12][14] A fresh sample must be

used for the accurate determination.[12]

Accurate Determination: The apparatus is allowed to cool to at least 20°C below the

approximate melting point. A fresh sample is inserted, and the temperature is increased

slowly, at a rate of approximately 1-2°C per minute, as it approaches the expected melting

point.[11][12][14]

Observation and Recording: The temperature at which the first crystal begins to liquefy is

recorded as the start of the melting range. The temperature at which the last crystal melts is

recorded as the end of the range.[11][12]

3.2. Solubility Determination

Solubility is determined by observing the extent to which a solute dissolves in a solvent to form

a homogeneous solution. For fatty acids, solubility is heavily influenced by the polarity of the

solvent.[15]

Methodology: Qualitative Solubility Test

Preparation: A series of test tubes are prepared, each containing a small, pre-weighed

amount of 8-Bromooctanoic acid (e.g., 10 mg).

Solvent Addition: To each test tube, a specific volume of a different solvent is added (e.g., 1

mL). A range of solvents should be tested, including polar (e.g., water), semi-polar (e.g.,

ethanol, methanol), and non-polar (e.g., chloroform, hexane) options.[15][16]

Mixing: Each tube is agitated (e.g., by vortexing or manual shaking) for a set period to

facilitate dissolution.

Observation: The tubes are visually inspected for the presence of undissolved solid. The

results are categorized as:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
http://web.mit.edu/5.311/www/UACA.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
http://web.mit.edu/5.311/www/UACA.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
https://journals.ubmg.ac.id/index.php/JIAS/article/download/259/472
https://www.benchchem.com/product/b104365?utm_src=pdf-body
https://journals.ubmg.ac.id/index.php/JIAS/article/download/259/472
https://byjus.com/chemistry/tests-of-oils-and-fats/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soluble: No solid particles are visible.

Slightly/Sparingly Soluble: A small amount of solid remains undissolved.

Insoluble: The majority of the solid remains undissolved.

Reporting: The solubility of 8-Bromooctanoic acid in each tested solvent is recorded based

on these observations.

Workflow Visualization
The following diagram illustrates a common laboratory-scale synthesis of 8-Bromooctanoic
acid via the hydrolysis of its corresponding ethyl ester, a process frequently cited in chemical

literature.[3][5]
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Caption: Workflow for the synthesis of 8-Bromooctanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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